1-[(4-bromo-2-thienyl)carbonyl]-4-phenylpiperazine

• IUPAC Name: (4-bromothiophen-2-yl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C15H15BrN2OS/c16-12-10-14(20-11-12)15(19)18-8-6-17(7-9-18)13-4-2-1-3-5-13/h1-5,10-11H,6-9H2
• InChI Key: DMLFPNJTFZASHP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC(=CS3)Br
• Molecular Formula: C15H15BrN2OS
• Molecular Weight: 351.3 g/mol

Description

1-[(4-bromo-2-thienyl)carbonyl]-4-phenylpiperazine, also known as BTPP, is a chemical compound that belongs to the class of piperazine derivatives. It has gained attention in recent years due to its potential scientific research applications, particularly in the field of neuroscience. In

Mechanism of Action

1-[(4-bromo-2-thienyl)carbonyl]-4-phenylpiperazine binds to the 5-HT1A and 5-HT1B receptors in the brain, leading to the activation of downstream signaling pathways. This results in the modulation of neurotransmitter release, particularly serotonin, which plays a crucial role in the regulation of mood and anxiety. 1-[(4-bromo-2-thienyl)carbonyl]-4-phenylpiperazine also has an affinity for dopamine receptors, which may contribute to its potential antipsychotic effects.
Biochemical and Physiological Effects
Studies have shown that 1-[(4-bromo-2-thienyl)carbonyl]-4-phenylpiperazine can induce anxiolytic and antidepressant-like effects in animal models. It has also been found to have antipsychotic properties, suggesting its potential use in the treatment of schizophrenia. 1-[(4-bromo-2-thienyl)carbonyl]-4-phenylpiperazine has been shown to increase serotonin and dopamine release in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

1-[(4-bromo-2-thienyl)carbonyl]-4-phenylpiperazine has several advantages for lab experiments, including its high purity and selectivity for specific receptors. However, its limited solubility in water may pose challenges for certain experiments. Additionally, its potential side effects and toxicity must be carefully evaluated before use in animal or human studies.

Future Directions

Future research on 1-[(4-bromo-2-thienyl)carbonyl]-4-phenylpiperazine could focus on its potential use in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further studies could explore the underlying mechanisms of 1-[(4-bromo-2-thienyl)carbonyl]-4-phenylpiperazine's therapeutic effects, particularly its interactions with other neurotransmitter systems. The development of more soluble forms of 1-[(4-bromo-2-thienyl)carbonyl]-4-phenylpiperazine could also expand its potential use in lab experiments and clinical applications.
Conclusion
In conclusion, 1-[(4-bromo-2-thienyl)carbonyl]-4-phenylpiperazine shows promise as a potential treatment for various neurological disorders. Its selective targeting of specific serotonin and dopamine receptors, along with its anxiolytic, antidepressant, and antipsychotic effects, make it a promising candidate for drug development. Further research is needed to fully understand its mechanisms of action and potential clinical applications.

Scientific Research Applications

1-[(4-bromo-2-thienyl)carbonyl]-4-phenylpiperazine has been studied for its potential use in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. It acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT1B receptors. These receptors are involved in the regulation of mood, anxiety, and stress response, making them promising targets for drug development.